Cas no 1211542-25-4 (3-bromo-4-ethynylpyridine)

• Product Name: 3-bromo-4-ethynylpyridine
• CAS No: 1211542-25-4
• MF: C₇H₄BrN
• MW: 182.017360687256
• MDL: MFCD18254455
• CID: 4781745
• PubChem ID: 23437029
• Update Time: 2025-06-11

3-bromo-4-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-ethynylpyridine
• A1-30093
• G73391
• Pyridine, 3-bromo-4-ethynyl-
• SCHEMBL792943
• EN300-1913843
• 1211542-25-4

• MDL： MFCD18254455
• Inchi： 1S/C7H4BrN/c1-2-6-3-4-9-5-7(6)8/h1,3-5H
• InChI Key： NQOSBBLWWFDRIX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C#C

Computed Properties

• Exact Mass: 180.95271g/mol
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-bromo-4-ethynylpyridine

3-Bromo-4-Ethynylpyridine (CAS No. 1211542-25-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

3-Bromo-4-ethynylpyridine (CAS No. 1211542-25-4) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has found applications in the synthesis of various bioactive molecules and functional materials. In this article, we will delve into the synthesis, properties, and recent research advancements of 3-bromo-4-ethynylpyridine.

Synthesis of 3-Bromo-4-Ethynylpyridine

The synthesis of 3-bromo-4-ethynylpyridine typically involves a multi-step process that combines well-established organic reactions. One common approach is the Sonogashira coupling reaction, which is widely used for the formation of carbon-carbon triple bonds. The starting material, 3-bromopyridine, is first converted into its corresponding organometallic derivative, such as a boronic acid or a stannane. This intermediate is then coupled with an alkyne in the presence of a palladium catalyst and a copper(I) co-catalyst to form the desired product.

Another method involves the use of a transition metal-catalyzed cross-coupling reaction, such as the Hiyama coupling or the Negishi coupling. These reactions offer high yields and excellent functional group tolerance, making them suitable for the synthesis of complex molecules containing 3-bromo-4-ethynylpyridine.

Properties and Reactivity

3-Bromo-4-ethynylpyridine is a colorless solid with a molecular weight of 198.07 g/mol. It is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). The presence of the bromo and ethynyl groups imparts unique reactivity to this compound, making it an excellent building block for further chemical transformations.

The bromo group can be readily substituted in nucleophilic substitution reactions (SNAr), while the ethynyl group can undergo various reactions such as hydroboration, halogenation, and cycloaddition. These properties make 3-bromo-4-ethynylpyridine a valuable intermediate in the synthesis of complex organic molecules.

Applications in Medicinal Chemistry

3-Bromo-4-ethynylpyridine has found extensive applications in medicinal chemistry due to its ability to form bioactive molecules with diverse biological activities. One notable application is in the synthesis of pyridine-based drugs, which are known for their therapeutic potential in treating various diseases.

For instance, recent studies have shown that derivatives of 3-bromo-4-ethynylpyridine exhibit potent antitumor activity against several cancer cell lines. The ethynyl group can be functionalized to introduce various substituents that enhance the pharmacological properties of these compounds. Additionally, pyridine-based scaffolds have been explored for their potential as inhibitors of specific enzymes involved in disease pathways.

Applications in Materials Science

Beyond medicinal chemistry, 3-bromo-4-ethynylpyridine has also found applications in materials science. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics and photovoltaic devices.

In particular, derivatives of 3-bromo-4-ethynylpyridine have been used to synthesize conjugated polymers with high charge transport properties. These polymers are used in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs), where they exhibit excellent performance due to their well-defined molecular structure and high electron mobility.

Recent Research Advances

The ongoing research on 3-bromo-4-ethynylpyridine continues to uncover new possibilities for its application. Recent studies have focused on optimizing synthetic routes to improve yield and selectivity, as well as exploring novel reactivity patterns that can expand its utility.

In one study published in the Journal of Organic Chemistry, researchers reported a novel catalytic system that significantly enhances the efficiency of the Sonogashira coupling reaction used to synthesize >3-bromo-4-ethynylpyridine. The use of this catalytic system not only increased the yield but also reduced the formation of side products, making it a more environmentally friendly approach.

In another study published in Advanced Materials, scientists explored the use of derivatives of> 3-bromo-4-ethynylpyridine> as building blocks for constructing two-dimensional (2D) covalent organic frameworks (COFs). These COFs exhibited exceptional thermal stability and high surface area, making them promising candidates for gas storage and separation applications.

The versatility and reactivity of> 3-bromo-4-ethynylpyridine> continue to drive innovation across multiple scientific disciplines. As researchers delve deeper into its properties and potential applications,> 3-bromo-4-ethynylpyridine> is poised to play an increasingly important role in advancing both fundamental science and practical technologies.

In conclusion,> 3-bromo-4-ethynylpyridine> (CAS No. 1211542-25-4) is a remarkable compound with a wide range of applications in medicinal chemistry and materials science.> Its unique structural features make it an invaluable building block for synthesizing bioactive molecules and functional materials.> Ongoing research continues to uncover new possibilities for its use,> ensuring that it remains a focal point for scientific exploration and innovation.